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Abstract

Danielone, a naturally occurring phytoalexin, has garnered interest for its notable antifungal
properties. This technical document provides a comprehensive overview of the chemical
structure of Danielone, including its physicochemical and biological properties. Detailed
methodologies for its chemical synthesis are presented, alongside spectroscopic data for its
characterization. This guide is intended to serve as a core resource for researchers in natural
product chemistry, mycology, and drug development.

Chemical Structure and Identification

Danielone is chemically classified as an aromatic ketone. Its structure is characterized by a 2-
hydroxy-1-phenylethanone backbone, with a hydroxy group at the 4-position and two methoxy
groups at the 3 and 5-positions of the phenyl ring.

Systematic IUPAC Name: 2-hydroxy-1-(4-hydroxy-3,5-dimethoxyphenyl)ethanone[1]
Synonyms: a-Hydroxyacetosyringone, 3',5'-Dimethoxy-4'-hydroxy-(2-hydroxy)acetophenone
Chemical Structure:

Caption: Chemical structure of Danielone.
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Physicochemical and Spectroscopic Data

A summary of the key physicochemical and spectroscopic identifiers for Danielone is provided

below.
Property Value Source
Molecular Formula C10H1205 [2]
Molar Mass 212.201 g-mol—? [2]
CAS Number 90426-22-5 [2]
Melting Point 145 °C PubChem CID 146167
Water Solubilty 4.157 x 10> mg/L (estimated at o
25 °C)
Physical Description Solid Human Metabolome Database

Spectroscopic Data

While the original literature reports the use of NMR for structure elucidation, specific chemical
shift and coupling constant data were not available in the searched resources. Researchers
should refer to the primary literature for detailed spectroscopic information.

Biological Activity

Danielone is a phytoalexin, a class of antimicrobial compounds produced by plants in
response to pathogen attack. It was first isolated from papaya fruit (Carica papaya) that had
been treated with copper salts.

Antifungal Activity

Danielone has demonstrated significant antifungal activity against Colletotrichum
gloeosporioides, a pathogenic fungus that causes anthracnose disease in papaya.[1][2]
Although described as having "high antifungal activity," specific quantitative data such as
Minimum Inhibitory Concentration (MIC) or ICso values were not available in the reviewed
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literature abstracts. For context, other natural compounds have been reported to inhibit C.
gloeosporioides growth by 95.4% at a concentration of 30 M.

Methodologies
Isolation of Danielone

The initial isolation of Danielone was achieved by inducing its production in papaya fruit slices
through treatment with copper salts. The detailed extraction and purification protocol can be
found in the work by Echeverri et al., Phytochemistry, 1997.[1]

Chemical Synthesis of Danielone

An efficient, three-step laboratory synthesis of Danielone from acetosyringone has been
developed. The general workflow is outlined below. For precise reagent quantities, reaction
times, and purification techniques, consulting the original publication by Luis and Andrés,
Journal of Chemical Research, 1999, is recommended.

Experimental Workflow: Synthesis of Danielone
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Synthesis of Danielone Workflow

Step 1: Protection

Acetosyringone

:

React with Chlorodimethyl Ether

:

Protected Acetosyringone

Step 2: a-Hydroxylation

React with lodobenzene Diacetate
in Methanol-Potassium Hydroxide

:

Protected a-Hydroxyacetosyringone

Step 3: Deprotection

Acid Treatment at Reflux

:

Danielone (Final Product)

Click to download full resolution via product page

Caption: A workflow diagram illustrating the three-step synthesis of Danielone.
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Conclusion

Danielone stands as a significant natural product with established antifungal properties. This
document has provided a foundational understanding of its chemical structure, known
physicochemical properties, and a reported method for its synthesis. Further research is
warranted to fully quantify its biological activity and explore its potential applications in
agriculture and medicine. The detailed experimental protocols referenced herein provide a
starting point for such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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